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Compound of Interest

Compound Name: Vanadium(III) bromide

Cat. No.: B086626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal stability of vanadium(III)
bromide (VBr₃) against other vanadium(III) halides, namely vanadium(III) fluoride (VF₃),

vanadium(III) chloride (VCl₃), and vanadium(III) iodide (VI₃). The thermal behavior of these

compounds is critical for their application in various fields, including catalysis, materials

science, and as precursors in chemical synthesis. This document summarizes key quantitative

data, outlines experimental protocols for thermal analysis, and visualizes the decomposition

pathways.

Quantitative Thermal Stability Data
The thermal stability of vanadium(III) halides varies significantly with the nature of the halide.

Generally, the stability decreases down the group from fluoride to iodide. Vanadium(III) fluoride

exhibits the highest thermal stability, while vanadium(III) iodide is the least stable. The following

table summarizes the key thermal decomposition data for the anhydrous forms of these

compounds.
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Vanadium Halide
(VX₃)

Decomposition
Temperature (°C)

Decomposition
Products

Notes

Vanadium(III) Fluoride

(VF₃)
> 1400 (Melting Point) Sublimes

VF₃ is the most

thermally stable of the

vanadium(III) halides.

The trihydrate form,

however, decomposes

at approximately 100

°C[1].

Vanadium(III) Chloride

(VCl₃)
> 350

VCl₂ (solid) + VCl₄

(gas)

The decomposition is

a disproportionation

reaction.

Vanadium(III) Bromide

(VBr₃)
~500

Forms a violet gas

containing VBr₄ upon

heating[2].

The reaction proceeds

via the unstable

vanadium(IV) bromide

(VBr₄), which releases

Br₂ near room

temperature[2].

Vanadium(III) Iodide

(VI₃)

Not clearly defined;

decomposes upon

heating

VI₂ (solid) + VI₄ (gas)

[3]

VI₃ is the least

thermally stable and is

sensitive to ambient

conditions[4]. Some

sources indicate a

boiling/decomposition

point in the range of

80-100°C[2].

Experimental Protocols for Thermal Analysis
The determination of thermal stability for vanadium halides is typically performed using

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). Due to the

hygroscopic and air-sensitive nature of these compounds, special handling procedures are

required.
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Sample Preparation (Inert Atmosphere)
Environment: All sample handling must be conducted in an inert atmosphere, such as a

glovebox filled with argon or nitrogen gas, with oxygen and moisture levels below 1 ppm.

Sample Form: To ensure uniform heat transfer, the crystalline vanadium halide should be

gently ground into a fine powder using an agate mortar and pestle.

Sample Loading: Accurately weigh 5-10 mg of the powdered sample into a hermetically

sealed aluminum or platinum crucible. The crucible should be sealed inside the glovebox to

prevent exposure to the atmosphere during transfer to the TGA/DSC instrument.

TGA/DSC Analysis
Instrument: A simultaneous TGA/DSC analyzer is used to measure mass loss and heat flow

as a function of temperature.

Atmosphere: The analysis should be performed under a continuous flow of high-purity inert

gas (e.g., argon or nitrogen) at a typical flow rate of 20-50 mL/min to prevent oxidation.

Temperature Program:

Equilibrate the sample at a starting temperature of 25-30 °C.

Ramp the temperature at a constant heating rate, typically 10 °C/min, to a final

temperature sufficient to ensure complete decomposition (e.g., up to 1000 °C).

Data Analysis: The onset temperature of mass loss in the TGA curve, which corresponds to

an endothermic or exothermic peak in the DSC curve, indicates the decomposition

temperature. The percentage of mass loss provides information about the stoichiometry of

the decomposition reaction.

Thermal Decomposition Pathways
The thermal decomposition of vanadium(III) halides (except for the highly stable VF₃) generally

proceeds through a disproportionation reaction, where the vanadium(III) center is

simultaneously oxidized to vanadium(IV) and reduced to vanadium(II).
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Thermal Decomposition of Vanadium(III) Halides (VX202203)

Vanadium(III) Fluoride

Vanadium(III) Chloride

Vanadium(III) Bromide

Vanadium(III) Iodide

VF202203 (s) VF202203 (g)

> 1400 260C
(Sublimation)

VCl202203 (s)

VCl202202 (s)

> 350 260C

VCl202204 (g)
> 350 260C

VBr202203 (s) VBr202204 (g)
~500 260C

VI202203 (s)

VI202202 (s)

Heat

VI202204 (g)
Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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